Cas no 97164-96-0 (azepane-4-carboxylic acid)

azepane-4-carboxylic acid structure
Product Name:azepane-4-carboxylic acid
CAS No:97164-96-0
Molecular Formula:C7H13NO2
Molecular Weight:143.18362
MDL:MFCD17015909
CID:800832
PubChem ID:20139928
azepane-4-carboxylic acid Properties
Names and Identifiers
-
- 1H-Azepine-4-carboxylicacid, hexahydro-
- 1H-Azepine-4-carboxylicacid,hexahydro-(9CI)
- azepane-4-carboxylic acid
- Hexahydro-1H-azepine-4-carboxylic acid
- AZEPANE-4-CARBOXYLICACID
- Perhydro-azepine-4-carboxylic acid
- AKOS006358087
- PB15253
- 97164-96-0
- MFCD17015909
- CS-0049915
- AS-33499
- XDA16496
- EN300-814373
- 1H-AZEPINE-4-CARBOXYLIC ACID, HEXAHYDRO-
- BCVGGQNBSCMMPV-UHFFFAOYSA-N
- SY097613
- DTXSID00602902
- SCHEMBL444522
- HEXAHYDRO-1H-AZEPINE-4-CARBOXYLIC ACID
- AZEPANE-4-CARBOXYLIC ACID
-
- MDL: MFCD17015909
- InChIKey: BCVGGQNBSCMMPV-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H13NO2/c9-7(10)6-2-1-4-8-5-3-6/h6,8H,1-5H2,(H,9,10)
- SMILES: OC(=O)C1CCCNCC1
Computed Properties
- Exact Mass: 143.094628657g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 143.094628657g/mol
- Heavy Atom Count: 10
- Complexity: 125
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Boiling Point: 280.9±33.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 123.7±25.4 °C
- Density: 1.1±0.1 g/cm3
azepane-4-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006NWF-100mg |
azepane-4-carboxylic acid |
97164-96-0 | 98% | 100mg |
$59.00 | 2025-02-21 | |
A2B Chem LLC | AD10111-100mg |
Hexahydro-1h-azepine-4-carboxylic acid |
97164-96-0 | 98% | 100mg |
$43.00 | 2024-07-18 | |
Aaron | AR006O4R-100mg |
Azepane-4-carboxylic acid |
97164-96-0 | 97% | 100mg |
$40.00 | 2025-01-23 | |
abcr | AB453325-1 g |
Hexahydro-1H-azepine-4-carboxylic acid, 95%; . |
97164-96-0 | 95% | 1g |
€454.40 | 2023-07-18 | |
Advanced ChemBlocks | C-2768-250MG |
Hexahydro-1H-azepine-4-carboxylic acid |
97164-96-0 | 97% | 250MG |
$90 | 2023-09-15 | |
Alichem | A449042485-1g |
Azepane-4-carboxylic acid |
97164-96-0 | 95% | 1g |
$415.80 | 2023-08-31 | |
Ambeed | A448498-100mg |
Azepane-4-carboxylic acid |
97164-96-0 | 98% | 100mg |
$64.0 | 2025-03-05 | |
Crysdot LLC | CD11001868-1g |
Azepane-4-carboxylic acid |
97164-96-0 | 95+% | 1g |
$420 | 2024-07-19 | |
Enamine | EN300-814373-0.05g |
azepane-4-carboxylic acid |
97164-96-0 | 95% | 0.05g |
$149.0 | 2024-05-21 | |
eNovation Chemicals LLC | D494567-1G |
azepane-4-carboxylic acid |
97164-96-0 | 97% | 1G |
$260 | 2022-09-05 |
azepane-4-carboxylic acid Related Literature
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Xin Wang,Peng Li,Zhijun Li,Wenxing Chen,Huang Zhou,Yafei Zhao,Xiaoqian Wang,Lirong Zheng,Juncai Dong,Yue Lin,Xusheng Zheng,Wensheng Yan,Jian Yang,Zhengkun Yang,Yunteng Qu,Tongwei Yuan,Yuen Wu,Yadong Li Chem. Commun., 2019,55, 6563-6566
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Daniela Brondani,Jamille Valéria Piovesan,Eduard Westphal,Hugo Gallardo,Rosa Amalia Fireman Dutra,Almir Spinelli,Iolanda Cruz Vieira Analyst, 2014,139, 5200-5208
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Young Hoon Lee,Saibal Jana,Heechai Lee,Sang Uck Lee,Min Hyung Lee Chem. Commun., 2018,54, 12069-12072
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6. Front cover
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Xiaolin Wang,Duc T. T. Phan,Agua Sobrino,Steven C. George Lab Chip, 2016,16, 282-290
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M. A. Karimi,S. G. Bahoosh,M. Valášek,M. Bürkle,F. Pauly,E. Scheer Nanoscale, 2016,8, 10582-10590
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Cheng Wang,Sergio Grunder,Sanjeev K. Dey,Amy A. Sarjeant Chem. Commun., 2012,48, 9245-9247
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Nolene Byrne,Donna Menzies,Nicolas Goujon,Maria Forsyth Chem. Commun., 2013,49, 7729-7731
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:97164-96-0)azepane-4-carboxylic acid

Purity:99%
Quantity:1g
Price($):170.0